Cas no 1239665-04-3 ((5α,16β,20S)-16-Hydroxypregn-2-ene-20-carboxylic Acid γ-Lactone)

(5α,16β,20S)-16-Hydroxypregn-2-ene-20-carboxylic Acid γ-Lactone structure

1239665-04-3 structure

Product Name:(5α,16β,20S)-16-Hydroxypregn-2-ene-20-carboxylic Acid γ-Lactone

CAS No:1239665-04-3

MF:C₂₂H₃₂O₂

MW:328.488286972046

CID:5557589

Update Time:2023-11-22

(5α,16β,20S)-16-Hydroxypregn-2-ene-20-carboxylic Acid γ-Lactone Chemical and Physical Properties

Names and Identifiers

- (5α,16β,20S)-16-Hydroxypregn-2-ene-20-carboxylic Acid γ-Lactone
- Inchi： 1S/C22H32O2/c1-13-19-18(24-20(13)23)12-17-15-8-7-14-6-4-5-10-21(14,2)16(15)9-11-22(17,19)3/h4-5,13-19H,6-12H2,1-3H3/t13-,14+,15+,16-,17-,18-,19-,21-,22-/m0/s1
- InChI Key： VKSNSWZVPKDTCA-MPKLSWSASA-N
- SMILES： C[C@]12CC[C@]3([H])[C@]4(CC=CC[C@]4([H])CC[C@@]3([H])[C@]1([H])C[C@]1([H])OC(=O)[C@@H](C)[C@]21[H])C

(5α,16β,20S)-16-Hydroxypregn-2-ene-20-carboxylic Acid γ-Lactone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	H977665-5mg	(5α,16β,20S)-16-Hydroxypregn-2-ene-20-carboxylic Acid γ-Lactone	1239665-04-3	5mg	$ 207.00	2023-04-15
TRC	H977665-10mg	(5α,16β,20S)-16-Hydroxypregn-2-ene-20-carboxylic Acid γ-Lactone	1239665-04-3	10mg	$ 345.00	2023-04-15
TRC	H977665-50mg	(5α,16β,20S)-16-Hydroxypregn-2-ene-20-carboxylic Acid γ-Lactone	1239665-04-3	50mg	$ 1642.00	2023-04-15
TRC	H977665-100mg	(5α,16β,20S)-16-Hydroxypregn-2-ene-20-carboxylic Acid γ-Lactone	1239665-04-3	100mg	$ 1800.00	2023-09-07

(5α,16β,20S)-16-Hydroxypregn-2-ene-20-carboxylic Acid γ-Lactone Production Method

Production Method 1

77-60-1

1239665-04-3

Reaction Conditions

1.1R:C5H5N, C:4-DMAP, S:CH2Cl2, 0°C; overnight, rt
1.2S:H2O, rt
2.1R:I2, R:AcOOH, C:H2SO4, S:AcOH, 40-45°C; overnight, rt
2.2R:Na2SO3, S:H2O, rt
3.1R:LiBr, S:DMF, 10 h, 110°C; 110°C → rt

Reference